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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the ASTM D5261
standard test method. This method is crucial for determining the mass per unit area of
geotextiles, a key indicator of product uniformity and quality control.

Introduction

ASTM D5261 is a standard test method widely used to measure the mass per unit area of
geotextiles.[1][2][3][4] This property is a critical quality control parameter, as it directly relates to
the material's thickness, strength, and filtration characteristics.[5][6] For researchers and
scientists, this method provides a reliable means to quantify the physical properties of
geotextiles used in various applications, including filtration, separation, and reinforcement. In
the context of drug development, where geotextile-like materials might be used in novel drug
delivery systems or as scaffolds, ensuring material consistency is paramount. This protocol
outlines the steps to accurately assess the uniformity of geotextile rolls.

Significance and Use

The primary purpose of this test method is to determine if a geotextile material conforms to
specified mass per unit area requirements.[1][2][3][4][7] It serves as a fundamental quality
control check to ensure consistency within a roll and between different production lots.[1][7] By
comparing the measured mass per unit area to the manufacturer's specifications, one can
assess the uniformity of the delivered material.[1][2][7] While this method is suitable for
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acceptance testing of commercial shipments, caution is advised due to potential variability in

inter-laboratory precision.[1][2][7]

Experimental Protocols

A detailed methodology for conducting the ASTM D5261 test is provided below.

Balance: A calibrated balance with a minimum capacity of 5000 g and an accuracy of 0.01 g.

[1]

Cutting Die or Template: A die or template with known dimensions, capable of cutting
specimens with an accuracy of £0.5% of their area.[1]

Conditioning Chamber: A chamber capable of maintaining a standard atmosphere for testing
geotextiles: a relative humidity of 65 + 5% and a temperature of 21 + 2°C (70 + 4°F).[1][2]

Lot Sample: For a given lot of geotextile rolls, select a sample according to the procedures
outlined in ASTM D4354, Practice for Sampling of Geosynthetics for Testing.[1]

Laboratory Sample: From the lot sample, take a full-width swatch of the geotextile. The
length of the swatch should be sufficient to cut the required number of test specimens.[1]

Test Specimens: Cut a minimum of five test specimens from the laboratory sample. The
specimens should be representative of the entire roll width.[6] Specimens should be cut at
least one-tenth of the width of the geotextile from any selvage.[1] Each specimen should
have a minimum area of 100 cm? (15.5 in2).[1][6] For field-prepared specimens, a larger area
of at least 90,000 mmz (139.5 in2) is recommended to maintain cutting accuracy.[1]

Bring the test specimens to moisture equilibrium in the standard atmosphere for testing
geotextiles.[1][2]

Equilibrium is considered reached when the change in mass of the specimen in successive
weighings at intervals of at least 2 hours does not exceed +0.1% of the specimen’s mass.[2]
In many cases, a 24-hour conditioning period is acceptable for routine testing.

The following diagram illustrates the key steps in the ASTM D5261 experimental workflow.
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Measurement & Calculation
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Caption: Experimental workflow for ASTM D5261.

 After conditioning, weigh each test specimen individually on the calibrated balance to the
nearest 0.01 g.[1]

e Record the mass (M) of each specimen.
» Measure the area (A) of each specimen in square meters (m?).

o Calculate the mass per unit area (M_A) for each specimen using the following formula:[6]
M_A=M/AWhere:

o M_A = Mass per unit area (g/m?)
o M = Mass of the specimen (g)
o A= Area of the specimen (m?)
» Calculate the average mass per unit area for all specimens.[1][6]

o Calculate the standard deviation to assess the variability within the sample.[1]

Data Presentation
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The quantitative data obtained from ASTM D5261 testing should be summarized in clearly
structured tables for easy comparison and analysis.

Mass per Unit Area

Specimen ID Mass (g) Area (m?)

(9/m?)
NW-1 20.52 0.01 205.2
NW-2 20.61 0.01 206.1
NW-3 20.48 0.01 204.8
NW-4 20.55 0.01 205.5
NW-5 20.58 0.01 205.8
Average 20.55 0.01 205.5
Std. Dev. 0.05 - 0.5
Specimen ID Mass (g) Area (m?) Mass per Unit Area

(9/m?)
W-1 15.23 0.01 152.3
W-2 15.28 0.01 152.8
W-3 15.19 0.01 151.9
W-4 15.25 0.01 1525
W-5 15.21 0.01 152.1
Average 15.23 0.01 152.3
Std. Dev. 0.03 - 0.3

Assessing Uniformity

The uniformity of a geotextile roll is assessed by analyzing the variation in the mass per unit
area across the width of the roll. A low standard deviation in the measurements indicates a
more uniform product.
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The logical relationship for assessing uniformity is depicted in the following diagram.
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Caption: Logic for assessing geotextile roll uniformity.

Report

The test report should include the following information:

Reference to the ASTM D5261 standard.

Identification of the geotextile material tested.

The number of specimens tested.

The mass per unit area of each specimen.

The average mass per unit area and the standard deviation.[1]

A statement of any deviations from the described test method.[1]

By adhering to this detailed protocol, researchers and scientists can confidently apply the
ASTM D5261 standard to assess the uniformity of geotextile rolls, ensuring the quality and
consistency of materials used in their critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ASTM D5261.:
Assessing Geotextile Roll Uniformity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11183713#astm-d5261-for-assessing-uniformity-of-
geotextile-rolls]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/figure/ariability-of-the-mass-per-unit-area-from-10-samples-for-three-types-of-geotextiles_fig2_341441653
https://www.benchchem.com/product/b11183713#astm-d5261-for-assessing-uniformity-of-geotextile-rolls
https://www.benchchem.com/product/b11183713#astm-d5261-for-assessing-uniformity-of-geotextile-rolls
https://www.benchchem.com/product/b11183713#astm-d5261-for-assessing-uniformity-of-geotextile-rolls
https://www.benchchem.com/product/b11183713#astm-d5261-for-assessing-uniformity-of-geotextile-rolls
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11183713?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

